![molecular formula C23H25N3O2 B2997738 6-(4-benzylpiperidin-1-yl)-3-(p-tolyl)pyrimidine-2,4(1H,3H)-dione CAS No. 847399-44-4](/img/structure/B2997738.png)
6-(4-benzylpiperidin-1-yl)-3-(p-tolyl)pyrimidine-2,4(1H,3H)-dione
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Description
6-(4-benzylpiperidin-1-yl)-3-(p-tolyl)pyrimidine-2,4(1H,3H)-dione, also known as BPTP, is a chemical compound that has gained attention in the field of medicinal chemistry due to its potential therapeutic applications. BPTP belongs to the class of pyrimidine derivatives and has a unique chemical structure that makes it a promising candidate for drug development.
Scientific Research Applications
Synthesis and Structural Analysis
Synthesis Techniques : Innovative synthesis techniques have been developed for pyrimidine derivatives, which include antithrombotic compounds with favorable cerebral and peripheral effects, showcasing a method of converting 1-benzyl-4-aminotetrahydropyridine-3-carboxylic acid methyl ester to pyrido[4,3-d]pyrimidine-2,4-diones and esters through thermal fusion and hydrogenolysis processes (Furrer, Wágner, & Fehlhaber, 1994).
Structural Elucidation : Detailed structural, spectral, and computational analyses have been performed on (hydroxybenzoyl)pyrido[2,3-d]pyrimidine heterocycle derivatives to understand their electronic structures and reactivity patterns, contributing to the development of more efficient synthetic routes and novel compounds (Ashraf et al., 2019).
Bioactive Molecule Development
Antimicrobial Activity : Pyrido[1,2-a]pyrimidine derivatives have been investigated for their potential as antibacterial and antitumor agents. A series of these derivatives showed variable antibacterial activities against common bacterial strains and fungi, indicating their potential in drug development (Alwan, Al Kaabi, & Hashim, 2014).
Catalytic and Antitumor Activities : Pyrimidine derivatives coordination complexes have been synthesized and characterized, showing significant catalytic properties and antitumor activities. This highlights the versatility of pyrimidine derivatives in medicinal chemistry and catalysis (Lu et al., 2015).
Nonlinear Optical (NLO) and Photophysical Properties : The study of thiopyrimidine derivatives has shown promising applications in medicine and nonlinear optics (NLO) fields, with detailed analysis on their structural parameters, NLO properties, and potential for optoelectronic applications (Hussain et al., 2020).
properties
IUPAC Name |
6-(4-benzylpiperidin-1-yl)-3-(4-methylphenyl)-1H-pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25N3O2/c1-17-7-9-20(10-8-17)26-22(27)16-21(24-23(26)28)25-13-11-19(12-14-25)15-18-5-3-2-4-6-18/h2-10,16,19H,11-15H2,1H3,(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SCFGBAWVKKBIGR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(=O)C=C(NC2=O)N3CCC(CC3)CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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